Cas no 1804986-57-9 (2-(Chloromethyl)-3,5-diamino-4-(difluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-3,5-diamino-4-(difluoromethyl)pyridine
• CAS No: 1804986-57-9
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 4850658
• Update Time: 2025-10-31

2-(Chloromethyl)-3,5-diamino-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3,5-diamino-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H8ClF2N3/c8-1-4-6(12)5(7(9)10)3(11)2-13-4/h2,7H,1,11-12H2
• InChI Key： DCPGUYLFDWWGEG-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C(=CN=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9

Additional information on 2-(Chloromethyl)-3,5-diamino-4-(difluoromethyl)pyridine

Recent Advances in the Study of 2-(Chloromethyl)-3,5-diamino-4-(difluoromethyl)pyridine (CAS: 1804986-57-9)

The compound 2-(Chloromethyl)-3,5-diamino-4-(difluoromethyl)pyridine (CAS: 1804986-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core with chloromethyl, diamino, and difluoromethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a versatile intermediate in the synthesis of more complex molecules. Researchers have explored its reactivity in nucleophilic substitution reactions, leveraging the chloromethyl group for further functionalization. The presence of the diamino and difluoromethyl groups also offers opportunities for hydrogen bonding and hydrophobic interactions, which are critical in drug-target binding. Recent synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research.

In terms of biological activity, preliminary studies have indicated that 2-(Chloromethyl)-3,5-diamino-4-(difluoromethyl)pyridine exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has been tested as a potential inhibitor of kinases that play a role in autoimmune diseases. The difluoromethyl group, in particular, has been highlighted for its ability to enhance metabolic stability and bioavailability, addressing common challenges in drug development.

Another notable application of this compound is in the development of fluorescent probes for biological imaging. The pyridine core, when modified with appropriate fluorophores, can serve as a scaffold for designing probes that target specific cellular components. Recent work has demonstrated its utility in visualizing intracellular processes, providing insights into disease mechanisms at the molecular level.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this compound. Researchers are actively investigating strategies to reduce potential toxicity and improve selectivity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with promising results reported in recent publications.

In conclusion, 2-(Chloromethyl)-3,5-diamino-4-(difluoromethyl)pyridine (CAS: 1804986-57-9) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from drug discovery to diagnostic tools. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic potential. The compound's unique structural features and reactivity make it a focal point for future studies in the chemical biology and pharmaceutical sciences.